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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B7779804 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and emergency

protocols for N-(Benzyloxycarbonyl)-DL-alanine (CAS: 4132-86-9), a key reagent in peptide

synthesis and pharmaceutical research. As a protected form of the racemic amino acid alanine,

its proper management in a laboratory setting is paramount to ensuring personnel safety and

experimental integrity. This document synthesizes critical data from Safety Data Sheets (SDS)

and other technical sources to offer field-proven insights for its use.

Chemical Identification and Physicochemical
Properties
N-(Benzyloxycarbonyl)-DL-alanine, also known as N-Cbz-DL-alanine, is an N-protected

amino acid derivative. The benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting

group for the amine functionality, preventing unwanted reactions during peptide coupling and

other synthetic steps. Understanding its fundamental properties is the first step in safe

handling.
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Property Value Source(s)

Chemical Name
N-(Benzyloxycarbonyl)-DL-

alanine
[1][2]

Synonyms

N-Cbz-DL-alanine, Z-DL-Ala-

OH, N-Carbobenzyloxy-DL-

alanine

[3][4]

CAS Number 4132-86-9 [1][2][3]

Molecular Formula C₁₁H₁₃NO₄ [2][3]

Molecular Weight 223.23 g/mol [2][3]

Appearance
White crystalline powder or

solid
[3][5][6]

Melting Point 112-113 °C [3]

Solubility
Partially soluble in methanol;

Insoluble in water
[3][7][8]

Hazard Identification and Risk Assessment
While some regulatory frameworks, such as the 2012 OSHA Hazard Communication Standard,

may not classify N-(Benzyloxycarbonyl)-DL-alanine as a hazardous chemical, a conservative

approach is essential in a research environment[5][6]. The primary risks are associated with its

physical form (a fine powder) and potential for irritation upon contact.

Key Potential Hazards:

Skin and Eye Irritation: Direct contact with the powder may cause irritation[7].

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system[7].

Combustible Dust Hazard: Like many organic solids in powdered form, fine dust dispersed in

the air in sufficient concentrations can form a potentially explosive mixture in the presence of

an ignition source[7].
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The causality behind this dust hazard lies in the vast increase in surface area of the powdered

solid, which allows for rapid, exothermic oxidation (combustion) when an ignition source is

present.

N-(Benzyloxycarbonyl)-DL-alanine CAS: 4132-86-9

Potential Hazards

Skin Irritation

May cause mild irritation upon prolonged contact.

Eye Irritation

Direct contact may cause irritation.

Respiratory Irritation

Inhalation of dust may irritate the respiratory tract.

Combustible Dust

Fine powder may form explosive mixtures with air.

Click to download full resolution via product page

Caption: Hazard profile for N-(Benzyloxycarbonyl)-DL-alanine.

Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is a self-validating system for safety,

minimizing exposure and preserving chemical integrity.

Handling:

Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize dust inhalation[7].

Avoid Dust Formation: Take care when transferring the powder to avoid creating airborne

dust. Use appropriate tools like spatulas rather than pouring directly from large containers if
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possible[8].

Personal Hygiene: Avoid contact with skin, eyes, and clothing[6]. Wash hands thoroughly

with soap and water after handling and before eating, drinking, or smoking[5].

Grounding: Ground all equipment containing the material when transferring large quantities

to prevent static discharge, which could be an ignition source for dust clouds[7].

Storage:

Container: Keep the container tightly closed to prevent moisture absorption and

contamination[5][8].

Conditions: Store in a dry, cool, and well-ventilated place away from heat and direct

sunlight[5][8].

Incompatibilities: Store separately from strong oxidizing agents, as they can react

exothermically[5].

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE create a multi-layered defense against chemical

exposure.

Engineering Controls: Use process enclosures or local exhaust ventilation to control airborne

dust concentrations[7]. Ensure safety showers and eyewash stations are readily accessible.

Eye and Face Protection: Wear approved safety glasses with side-shields or chemical safety

goggles conforming to NIOSH (US) or EN 166 (EU) standards[6].

Skin Protection: A standard laboratory coat should be worn. Use chemical-impermeable

gloves (e.g., nitrile) and inspect them for integrity before use[1][7].

Respiratory Protection: Under normal use with adequate engineering controls, respiratory

protection may not be necessary[6]. However, if dust is generated and exposure limits may
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be exceeded, a NIOSH-approved dust respirator or self-contained breathing apparatus

(SCBA) should be used[7][9].

Emergency Procedures
A clear, pre-defined emergency plan is critical for responding effectively to any incident.

Personnel Exposure Accidental Release / Spill Fire

Incident Occurs

Identify Exposure Route Assess Spill Size & Ventilate Area
Use Dry Chemical, CO₂, or
Alcohol-Resistant Foam.

Avoid water jet.

Skin Contact:
Wash with soap & water for 15 min.

Remove contaminated clothing.

Eye Contact:
Rinse with water for 15 min,

 lifting eyelids.

Inhalation:
Move to fresh air.

Provide oxygen if breathing is difficult.

Ingestion:
Drink plenty of water.

Do NOT induce vomiting.

Seek Medical Attention

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill & Prevent Entry to Drains

Carefully sweep or shovel solid into a
 labeled waste container. Avoid creating dust.

Decontaminate Area

Wear Full Protective Gear
and SCBA

Click to download full resolution via product page

Caption: General emergency response workflow for incidents.

First-Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention[5][6].

Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing any contaminated clothing and shoes[5][6].

Eye Contact: Promptly flush eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids occasionally. Immediate medical attention is

required[5][6].

Ingestion: Do not induce vomiting. If the person is conscious, have them drink plenty of

water. Never give anything by mouth to an unconscious person and call a physician

immediately[5][6].

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or

alcohol-resistant foam[1][7]. A water jet should be avoided as it can scatter the material and

spread the fire.

Specific Hazards: Thermal decomposition can produce irritating and toxic gases, including

carbon oxides (CO, CO₂) and nitrogen oxides (NOx)[5][7].

Protective Actions: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode[1][5].

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

chemical-impermeable gloves, safety goggles, and a dust respirator, to prevent contact with

the skin, eyes, and clothing. Avoid dust formation[1][8].

Environmental Precautions: Prevent the spilled material from entering sewers or

waterways[9].
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Containment and Cleanup: Carefully sweep or shovel the spilled solid into a suitable, labeled

container for disposal. Clean the spill area with water and decontaminate surfaces[5][7].

Stability and Reactivity
Reactivity: Generally non-reactive under normal conditions[8].

Chemical Stability: The product is stable under recommended storage conditions (cool, dry,

tightly sealed)[7][8].

Conditions to Avoid: Incompatible products and excess heat[5]. Avoid generating dust.

Incompatible Materials: Strong oxidizing agents[5].

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon monoxide, carbon dioxide, and nitrogen oxides can be formed[5][7].

Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle, necessary for environmental

protection and regulatory compliance.

Product Disposal: Waste must be disposed of in accordance with all federal, state, and local

environmental regulations[7]. The material may be sent to a licensed chemical destruction

facility or disposed of via controlled incineration with flue gas scrubbing[1]. Do not discharge

into sewer systems[1].

Contaminated Packaging: Empty containers should be treated as hazardous waste. They

can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or they can be

punctured to render them unusable and disposed of in a sanitary landfill[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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